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Compound of Interest

Compound Name: Acetyl-6-formylpterin

Cat. No.: B030238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidelines for the proper handling, storage, and use of

Acetyl-6-formylpterin. The information is intended to ensure the integrity of the compound

and the safety of laboratory personnel.

Chemical and Physical Properties
Acetyl-6-formylpterin, also known as Ac-6-FP, is a pteridine derivative that functions as an

inhibitor of mucosal-associated invariant T (MAIT) cell activation.[1][2][3] It is a degradation

product of folic acid and a precursor in the synthesis of 2'-hydroxy-7,8-dihydrofolate.[1][4] Its

key properties are summarized below.

Property Value References

Molecular Formula C₉H₇N₅O₃ [1][2]

Molecular Weight 233.2 g/mol [1][2]

Appearance Crystalline solid [2]

Color White to yellow [5]

Purity ≥95% [2]

CAS Number 29769-49-1 [1][2][6]
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Storage and Stability
Proper storage is critical to maintain the stability and activity of Acetyl-6-formylpterin.

Storage Condition Duration Notes References

Solid (Powder) ≥ 4 years
Store at -20°C in a

dry, dark place.
[1]

3 years Store at -20°C. [5]

In Solvent (DMSO) 6 months Store at -80°C. [5]

1 month Store at -20°C. [5]

Note: While Acetyl-6-formylpterin is less light-sensitive than its precursor, 6-formylpterin,

protection from light is still recommended for long-term storage.[7]

Handling and Safety Precautions
Acetyl-6-formylpterin is for research use only and not for human or veterinary use.[2][6]

Standard laboratory safety protocols should be followed.

Precaution Details References

Ventilation

Handle in a well-ventilated

area or under a chemical fume

hood.

[8]

Personal Protective Equipment

(PPE)

Wear safety goggles, a lab

coat, and chemical-resistant

gloves.

[8]

Hygiene

Avoid contact with skin and

eyes. Wash hands thoroughly

after handling.

[8]

Dust and Aerosols
Avoid the formation of dust and

aerosols during handling.
[8]
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First Aid Measures:

Inhalation: Move to fresh air. If symptoms persist, consult a physician.[6]

Skin Contact: Wash off with soap and plenty of water. The product generally does not irritate

the skin.[6][8]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[8]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[8]

Experimental Protocols
4.1. Preparation of Stock Solutions

Due to its limited aqueous solubility, stock solutions of Acetyl-6-formylpterin are typically

prepared in organic solvents.

Solvent Concentration Notes References

DMSO
100 mg/mL (428.85

mM)

Sonication may be

required to fully

dissolve the

compound. Use

freshly opened,

anhydrous DMSO as

it is hygroscopic.

[5]

DMF
50 mg/mL (214.43

mM)

Sonication and

warming may be

needed.

[1][5]

Ethanol 1 mg/mL (4.29 mM)

Sonication and

warming may be

needed.

[1][5]

PBS (pH 7.2) 0.1 mg/mL (0.43 mM) Limited solubility. [1]
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Protocol for Preparing a 100 mM DMSO Stock Solution:

Equilibrate: Allow the vial of solid Acetyl-6-formylpterin to reach room temperature before

opening to prevent moisture condensation.

Weigh: In a well-ventilated area or fume hood, accurately weigh the desired amount of the

compound. For 1 mL of a 100 mM solution, you will need 23.32 mg.

Dissolve: Add the appropriate volume of anhydrous DMSO.

Aid Dissolution: If necessary, vortex and sonicate the solution until the solid is completely

dissolved. The solution should be clear.

Store: Aliquot the stock solution into smaller volumes in tightly sealed vials to avoid repeated

freeze-thaw cycles. Store at -80°C for up to 6 months or at -20°C for up to 1 month.[5]

4.2. General Workflow for Handling Acetyl-6-formylpterin
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General Handling Workflow for Acetyl-6-formylpterin

Preparation

Solubilization

Application Storage of Aliquots

Retrieve from -20°C storage

Equilibrate to Room Temperature

Weigh Solid Compound

Add Anhydrous Solvent (e.g., DMSO)

Vortex / Sonicate until Dissolved

Prepare Working Solution (Dilute in Media/Buffer) Aliquot Stock Solution

Use in Experiment (e.g., Cell Culture) Store at -80°C or -20°C

Click to download full resolution via product page

Caption: Workflow for preparing and storing Acetyl-6-formylpterin solutions.
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Biological Activity and Mechanism of Action
Acetyl-6-formylpterin is known to interact with the MHC class I-related protein 1 (MR1).[3]

This interaction is crucial for its role as an inhibitor of MAIT cell activation.

Mechanism:

Binding to MR1: Acetyl-6-formylpterin binds to the MR1 protein on antigen-presenting cells

(APCs). The aldehyde group of the compound can form a covalent Schiff base with a lysine

residue (Lys43) in the MR1 binding cleft.[3]

MR1 Upregulation: This binding event stabilizes the MR1 protein, leading to its increased

expression and presentation on the cell surface.[1][3]

MAIT Cell Inhibition: Despite promoting MR1 surface expression, the Acetyl-6-formylpterin-

MR1 complex does not activate the MAIT cell T-cell receptor (TCR). Instead, it acts as an

antagonist, inhibiting the activation of MAIT cells by other stimulatory MR1 ligands (e.g.,

those derived from microbial riboflavin synthesis).[1][3]

5.1. Signaling Pathway Diagram
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Inhibitory Action of Acetyl-6-formylpterin on MAIT Cells

Antigen Presenting Cell (APC)

MAIT Cell

Acetyl-6-formylpterin

MR1 Protein

Binds & Stabilizes

MR1-Ac6FP Complex on Cell Surface

Upregulation

MAIT T-Cell Receptor (TCR)

Interaction

No Activation / Inhibition

Click to download full resolution via product page

Caption: Acetyl-6-formylpterin binds to MR1, leading to its upregulation but inhibiting MAIT

cell activation.

This document is intended for informational purposes only and does not constitute a warranty

of any kind. Users should rely on their own judgment and expertise in designing and performing

their experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b030238?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/23303/acetyl-6-formylpterin
https://www.bioscience.co.uk/product~844336
https://pmc.ncbi.nlm.nih.gov/articles/PMC8989627/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8989627/
https://www.researchgate.net/publication/351493705_Properties_and_reactivity_of_the_folic_acid_and_folate_photoproduct_6-formylpterin
https://www.medchemexpress.com/acetyl-6-formylpterin.html
https://cdn.caymanchem.com/cdn/msds/23303m.pdf
http://www.schircks.ch/synthesis_instructions/_Documents/11.418%20Ac6FP.pdf
https://www.targetmol.com/attachment/sds/212215416699748360/T85548
https://www.benchchem.com/product/b030238#handling-and-storage-conditions-for-acetyl-6-formylpterin
https://www.benchchem.com/product/b030238#handling-and-storage-conditions-for-acetyl-6-formylpterin
https://www.benchchem.com/product/b030238#handling-and-storage-conditions-for-acetyl-6-formylpterin
https://www.benchchem.com/product/b030238#handling-and-storage-conditions-for-acetyl-6-formylpterin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030238?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

